Cas no 1227580-70-2 (7-Chloro-5-hydroxy-1h-indole-3-carbaldehyde)

• Product Name: 7-Chloro-5-hydroxy-1h-indole-3-carbaldehyde
• CAS No: 1227580-70-2
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4821389
• Update Time: 2025-10-23

7-Chloro-5-hydroxy-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-chloro-5-hydroxy-1h-indole-3-carbaldehyde
• 7-Chloro-5-hydroxy-1h-indole-3-carbaldehyde

• Inchi： 1S/C9H6ClNO2/c10-8-2-6(13)1-7-5(4-12)3-11-9(7)8/h1-4,11,13H
• InChI Key： WVQTURZYVJKIGV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C=O)=CNC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1

Additional information on 7-Chloro-5-hydroxy-1h-indole-3-carbaldehyde

Recent Advances in the Study of 7-Chloro-5-hydroxy-1H-indole-3-carbaldehyde (CAS: 1227580-70-2)

7-Chloro-5-hydroxy-1H-indole-3-carbaldehyde (CAS: 1227580-70-2) is a significant indole derivative that has garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development. This research brief provides an overview of the latest findings related to this compound, highlighting its applications and future prospects.

The compound's unique structural features, including the chloro and hydroxy substituents on the indole ring, make it a promising scaffold for the design of novel therapeutic agents. Researchers have focused on optimizing its synthesis to improve yield and purity, as well as investigating its interactions with various biological targets. Recent publications have reported successful synthetic routes that employ green chemistry principles, reducing environmental impact while maintaining high efficiency.

In terms of biological activity, 7-Chloro-5-hydroxy-1H-indole-3-carbaldehyde has shown promising results in preliminary screenings for antimicrobial, anti-inflammatory, and anticancer properties. For instance, a 2023 study demonstrated its efficacy against multidrug-resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance. Another study highlighted its role as an inhibitor of key enzymes involved in inflammatory pathways, paving the way for further development as an anti-inflammatory agent.

Mechanistic studies have also shed light on the compound's mode of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have been employed to elucidate its binding interactions with target proteins. These insights are crucial for rational drug design, enabling researchers to modify the scaffold to enhance potency and selectivity. Additionally, computational modeling has predicted favorable pharmacokinetic properties, indicating good oral bioavailability and metabolic stability.

Despite these advancements, challenges remain in the clinical translation of 7-Chloro-5-hydroxy-1H-indole-3-carbaldehyde. Issues such as scalability of synthesis, toxicity profiling, and formulation optimization need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic candidate. Future research directions may include exploring its potential in combination therapies and expanding its applications to other disease areas.

In conclusion, 7-Chloro-5-hydroxy-1H-indole-3-carbaldehyde represents a versatile and promising compound in the realm of medicinal chemistry. Its diverse biological activities and modifiable scaffold offer numerous opportunities for drug discovery. Continued research and innovation will be key to unlocking its full potential and translating laboratory findings into clinical benefits. This brief underscores the importance of interdisciplinary collaboration and cutting-edge technologies in advancing the field of chemical biology and pharmaceutical sciences.